Cas no 1932522-48-9 (rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine
• CAS No: 1932522-48-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5655451
• PubChem ID: 130752875
• Update Time: 2025-10-23

rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine
• EN300-27718735
• 1932522-48-9

• Inchi： 1S/C11H16N2O/c1-14-9-4-2-8(3-5-9)10-6-13-7-11(10)12/h2-5,10-11,13H,6-7,12H2,1H3/t10-,11+/m0/s1
• InChI Key： RZGGSMNBRJMDSL-WDEREUQCSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H]1CNC[C@H]1N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine

Professional Introduction to Rac-(3R,4S)-4-(4-Methoxyphenyl)pyrrolidin-3-amine (CAS No. 1932522-48-9)

Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine, a compound with the chemical identifier CAS No. 1932522-48-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, specifically its stereochemistry at the 3R and 4S positions, contributes to its unique pharmacological profile, making it a subject of intense research interest.

The< strong>pyrrolidin-3-amine moiety is a key pharmacophore in this compound, known for its ability to interact with various biological targets. This structural feature is often exploited in drug design to achieve specific pharmacological effects. The presence of a< strong>4-methoxyphenyl substituent further enhances the compound's complexity and potential for interaction with biological systems. This aromatic ring, with its methoxy group, can influence both the electronic properties and the solubility of the molecule, factors that are critical in determining its bioavailability and efficacy.

In recent years, there has been a growing interest in developing novel compounds that target neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine is being investigated for its potential role in treating conditions such as depression and anxiety. Its unique stereochemistry may allow it to interact with neurotransmitter receptors in a manner that is both selective and effective.

The synthesis of this compound involves intricate organic chemistry techniques, including stereoselective reactions that are crucial for achieving the desired 3R,4S configuration. The< strong>CAS No. 1932522-48-9 serves as a unique identifier for this compound, ensuring accurate documentation and tracking in both research and industrial settings. The synthesis process must be carefully controlled to maintain the integrity of the stereochemical centers, which are essential for the compound's biological activity.

One of the most compelling aspects of Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine is its potential as a lead compound for further drug development. Researchers are exploring various derivatives of this molecule to enhance its pharmacological properties. By modifying different parts of the structure, scientists aim to improve its potency, selectivity, and pharmacokinetic profile. This approach is part of a broader trend in drug discovery where computational methods are increasingly used to predict and optimize molecular structures.

The< strong>biological activity of Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine has been studied in several preclinical models. Initial findings suggest that it may have neuroprotective effects, which could be beneficial in conditions like Parkinson's disease and Alzheimer's disease. These studies involve evaluating the compound's interaction with specific enzymes and receptors involved in neurotransmitter metabolism. The results from these studies are crucial for determining whether this compound has the potential to advance into clinical trials.

In addition to its neurological applications, Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine is also being explored for its potential role in treating other types of disorders. For instance, it may have anti-inflammatory properties that could be useful in managing chronic inflammatory diseases. The< strong>pharmacological diversity of this compound makes it an attractive candidate for multidisciplinary research efforts aimed at developing new therapeutic strategies.

The development of any new pharmaceutical compound involves rigorous testing to ensure safety and efficacy. Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine is no exception. Preclinical studies are conducted to assess its toxicity profile and pharmacokinetic behavior before it can be considered for human trials. These studies provide critical data on how the body processes the compound and how it interacts with different biological systems.

The< strong>CAS No. 1932522-48-9 is an essential part of this regulatory process, as it ensures that all documentation and testing results are correctly identified and recorded. Regulatory agencies require detailed information about each compound's synthesis, characterization, and testing to ensure that it meets safety standards before it can be approved for clinical use. The thorough documentation associated with this CAS number helps researchers comply with these requirements.

In conclusion, Rac-(3R,4S)-4-(4-methoxyphenyl)pyrrolidin-3-amine represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential therapeutic applications. Its< strong>biological activity, particularly in neurological disorders, makes it a promising candidate for further research and development. As scientists continue to explore its pharmacological properties and optimize its structure through computational methods, this compound holds great promise for improving human health.